Cas no 446053-47-0 (Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride)
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-(4-chloro-phenyl)-butyric acid methyl ester
- Benzenepropanoic acid, β-(aminomethyl)-4-chloro-, methyl ester
- methyl 4-amino-3-(4-chlorophenyl)butanoate
- Oprea1_803749
- STL484250
- 4-Amino-3-(4-chloro-phenyl)-butyricacidmethylester
- benzenepropanoic acid, beta-(aminomethyl)-4-chloro-, methyl ester, hydrochloride
- Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride
-
- Inchi: 1S/C11H14ClNO2/c1-15-11(14)6-9(7-13)8-2-4-10(12)5-3-8/h2-5,9H,6-7,13H2,1H3
- InChI Key: WWCYOWKGBSCUIA-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])[H])C([H])([H])C(=O)OC([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M289365-50mg |
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride |
446053-47-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289365-100mg |
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride |
446053-47-0 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M289365-500mg |
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride |
446053-47-0 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-186707-1g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 1g |
$385.0 | 2023-09-18 | ||
| Enamine | EN300-186707-5g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 5g |
$1115.0 | 2023-09-18 | ||
| Enamine | EN300-186707-10g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 10g |
$1654.0 | 2023-09-18 | ||
| Enamine | EN300-186707-0.05g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 0.05g |
$323.0 | 2023-09-18 | ||
| Enamine | EN300-186707-0.1g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 0.1g |
$339.0 | 2023-09-18 | ||
| Enamine | EN300-186707-0.25g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 0.25g |
$354.0 | 2023-09-18 | ||
| Enamine | EN300-186707-0.5g |
methyl 4-amino-3-(4-chlorophenyl)butanoate |
446053-47-0 | 0.5g |
$370.0 | 2023-09-18 |
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride: A Comprehensive Overview
Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride (CAS No. 446053-47-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 4-amino-3-(4-chlorophenyl)butyrate hydrochloride, has garnered attention due to its unique structural features and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.
The chemical structure of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride is characterized by a substituted phenyl group and an amino functional group, which are key determinants of its biological activity. The presence of the chloro substituent on the phenyl ring and the ester group contribute to its overall stability and solubility properties. These structural features make it an attractive candidate for various pharmaceutical applications.
Recent studies have focused on the synthesis and optimization of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride. One notable method involves the reaction of 4-chlorophenylacetic acid with methylamine in the presence of a coupling reagent, followed by esterification with methanol. This multi-step process has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.
In terms of biological activity, Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been evaluated for its analgesic properties, showing significant efficacy in reducing pain responses in animal models.
One of the key areas of interest is the role of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride in neurodegenerative diseases. Preclinical studies have suggested that this compound may have neuroprotective effects by modulating oxidative stress and reducing neuronal damage. These findings have opened up new avenues for its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride has also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. However, further studies are needed to optimize dosing regimens and assess long-term safety profiles.
In addition to its therapeutic potential, Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride has been explored for its use as a research tool in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable compound for investigating cellular processes and signaling mechanisms. This has led to its use in high-throughput screening assays and drug discovery programs.
Recent advancements in computational chemistry have also contributed to our understanding of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride. Molecular dynamics simulations have provided insights into its binding interactions with target proteins, helping to guide the design of more potent analogs. These computational tools have accelerated the drug discovery process and improved our ability to predict the biological activity of related compounds.
The environmental impact of Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride is another important consideration. Studies have shown that it is biodegradable under certain conditions, reducing concerns about environmental persistence. However, ongoing research is necessary to fully assess its ecological impact and ensure responsible use in both industrial and pharmaceutical settings.
In conclusion, Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride (CAS No. 446053-47-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, promising biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research continues to uncover new applications and optimize its use, contributing to advancements in drug discovery and therapeutic interventions.
446053-47-0 (Methyl 4-Amino-3-(4-chlorophenyl)butanoate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)